Cas no 2228382-58-7 (3-(dimethyl-1,2-oxazol-4-yl)-2-hydroxypropanoic acid)

• Product Name: 3-(dimethyl-1,2-oxazol-4-yl)-2-hydroxypropanoic acid
• CAS No: 2228382-58-7
• MF: C₈H₁₁NO₄
• MW: 185.177242517471
• CID: 6111054
• PubChem ID: 165625034
• Update Time: 2025-05-20

3-(dimethyl-1,2-oxazol-4-yl)-2-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(dimethyl-1,2-oxazol-4-yl)-2-hydroxypropanoic acid
• 2228382-58-7
• EN300-1790007

• Inchi： 1S/C8H11NO4/c1-4-6(5(2)13-9-4)3-7(10)8(11)12/h7,10H,3H2,1-2H3,(H,11,12)
• InChI Key： XPLJDXWOQDETTD-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(C)=N1)CC(C(=O)O)O

Computed Properties

• Exact Mass: 185.06880783g/mol
• Monoisotopic Mass: 185.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 83.6Ų

Additional information on 3-(dimethyl-1,2-oxazol-4-yl)-2-hydroxypropanoic acid

Comprehensive Overview of 3-(dimethyl-1,2-oxazol-4-yl)-2-hydroxypropanoic acid (CAS No. 2228382-58-7)

3-(dimethyl-1,2-oxazol-4-yl)-2-hydroxypropanoic acid (CAS No. 2228382-58-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. The compound features a dimethyloxazole moiety linked to a hydroxypropanoic acid group, making it a promising candidate for applications in drug discovery and metabolic studies. Researchers are particularly interested in its potential as a building block for small-molecule inhibitors and its role in modulating enzymatic activity.

In recent years, the demand for heterocyclic compounds like 3-(dimethyl-1,2-oxazol-4-yl)-2-hydroxypropanoic acid has surged, driven by advancements in medicinal chemistry and biocatalysis. This compound's oxazole ring is known for its stability and versatility, often serving as a key pharmacophore in drug design. Its hydroxy acid functionality further enhances its utility in synthesizing bioactive molecules, aligning with current trends in targeted therapy and precision medicine.

The synthesis of CAS No. 2228382-58-7 typically involves multi-step organic reactions, including cyclization and ester hydrolysis, to achieve high purity and yield. Analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its structure, ensuring compliance with industry standards. Given its relevance in high-throughput screening, this compound is increasingly stocked by chemical suppliers catering to research laboratories and pharmaceutical companies.

From an SEO perspective, users frequently search for terms like "oxazole derivatives in drug discovery," "hydroxypropanoic acid applications," and "CAS 2228382-58-7 suppliers." Addressing these queries, this compound's role in antibiotic development and enzyme inhibition is particularly noteworthy. Its compatibility with green chemistry principles also makes it a topic of interest for sustainable research initiatives.

In conclusion, 3-(dimethyl-1,2-oxazol-4-yl)-2-hydroxypropanoic acid represents a cutting-edge tool for modern scientific exploration. Its dual functionality as a heterocyclic scaffold and carboxylic acid derivative positions it at the intersection of chemical biology and therapeutic innovation. As research continues to uncover its full potential, this compound is poised to play a pivotal role in addressing global health challenges through rational drug design.